N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-fluorobenzamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-fluorobenzamide
• InChI: InChI=1S/C16H13FN2O3S/c1-21-11-6-7-12(22-2)14-13(11)18-16(23-14)19-15(20)9-4-3-5-10(17)8-9/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: ROKQTXKJTYSARW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H13FN2O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 912760-80-6

Description

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C16H13FN2O3S and its molecular weight is 332.35. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

The antitumor benzothiazoles, including analogs closely related to N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-fluorobenzamide, have shown potent and selective inhibitory activity against lung, colon, and breast cancer cell lines. These compounds act through mechanisms that do not rely on the induction of CYP1A1 expression for their antitumor activity, distinguishing them from other benzothiazole derivatives (Mortimer et al., 2006).

Synthesis and Evaluation

The development of novel synthetic routes for benzothiazole derivatives, including those with fluorine substitutions, has been a focus of research. These synthetic methodologies aim at improving the efficiency and scalability of producing compounds with potent biological activities. For instance, the practical and scalable synthesis of a closely related compound, highlighting the potential for large-scale production of benzothiazole-based pharmaceuticals, was described by Yoshida et al. ( ).

Drug Delivery Systems

The investigation into novel drug delivery systems for benzothiazole antitumor molecules has also been a significant area of research. One study explored the use of apoferritin (AFt) protein cages as robust and biocompatible vehicles for delivering poorly water-soluble anticancer benzothiazoles, such as GW 610, demonstrating the potential for enhancing the application of these compounds in cancer treatment (Breen et al., 2019).